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Compound of Interest

Compound Name: Amb123203

Cat. No.: B1665949

For Researchers, Scientists, and Drug Development Professionals

Introduction

Amb123203 is a potent and selective small molecule inhibitor of the NF-kB signaling pathway.
This pathway is a critical regulator of inflammatory responses, cell proliferation, and survival,
making it a key target in the research and development of therapeutics for a variety of
diseases, including cancer and inflammatory disorders. These application notes provide
detailed protocols for utilizing Amb123203 in cell culture experiments to assess its biological
activity and mechanism of action.

Mechanism of Action

Amb123203 targets the IKK (IkB kinase) complex, preventing the phosphorylation and
subsequent degradation of IkBa. This action results in the retention of NF-kB (p65/p50) in the
cytoplasm, thereby inhibiting its translocation to the nucleus and the transcription of pro-
inflammatory and pro-survival genes.

Signaling Pathway Diagram
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[https://www.benchchem.com/product/b1665949#amb123203-experimental-protocol-for-cell-

culture]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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